Cas no 1804227-34-6 (2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid)

• Product Name: 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid
• CAS No: 1804227-34-6
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4970791
• Update Time: 2025-06-08

2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H10Br2O3/c1-6(14)10(12)8-4-2-3-7(11(8)13)5-9(15)16/h2-4,10H,5H2,1H3,(H,15,16)
• InChI Key： GKZQKQADAWVCLZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CC(=O)O)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid

Recent Advances in the Study of 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid (CAS: 1804227-34-6)

2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid (CAS: 1804227-34-6) is a brominated phenylacetic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique bromination pattern and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have explored its reactivity, biological activity, and potential therapeutic uses, making it a focal point in medicinal chemistry.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of novel anti-inflammatory agents. Researchers have leveraged its brominated structure to develop inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The presence of the bromo and oxo functional groups allows for selective modifications, enabling the creation of derivatives with enhanced potency and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Preliminary in vitro studies have shown promising results, with some derivatives exhibiting significant COX-2 inhibition at nanomolar concentrations.

In addition to its anti-inflammatory potential, 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid has been investigated for its anticancer properties. Recent work has demonstrated that this compound can act as a precursor for the synthesis of small molecules that target specific kinases involved in tumor proliferation. For instance, derivatives of this compound have shown inhibitory activity against protein kinase B (Akt), a critical regulator of cell survival and growth. These findings suggest that further optimization of this scaffold could lead to the development of new anticancer agents with improved selectivity and efficacy.

The synthetic pathways for 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid have also been a subject of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. One notable approach involves the use of catalytic bromination techniques, which reduce the need for hazardous reagents and minimize waste generation. These innovations not only enhance the scalability of the compound's synthesis but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated biological activity make it a valuable candidate for continued exploration. Future research directions may include the development of prodrug formulations to improve pharmacokinetic properties and the exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, 2-Bromo-3-(1-bromo-2-oxopropyl)phenylacetic acid (CAS: 1804227-34-6) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory and anticancer drug development. Recent advances in its synthesis and biological evaluation underscore its potential as a key intermediate for the creation of novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the field of chemical biology.